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Compound of Interest

Compound Name:
5-(2-Aminoethyl)thiazol-2-amine

dihydrochloride

CAS No.: 105774-05-8

Cat. No.: B172021

Get Quote

Introduction: The Significance of Amthamine in
Histamine H2 Receptor Research
Amthamine is a potent and highly selective agonist for the histamine H2 receptor,

demonstrating a slightly greater potency than histamine itself. Its high specificity for the H2

receptor, with weak to no activity at H1 and H3 receptors, makes it an invaluable tool for

researchers investigating the physiological and pathophysiological roles of H2 receptor

signaling.[1][2] Amthamine has been instrumental in studies related to gastric acid secretion,

vasodilation, and cardiac pharmacology. This guide provides a comprehensive protocol for the

preparation, storage, and handling of Amthamine stock solutions to ensure experimental

reproducibility and integrity.

It is important to note that while the topic specifies Amthamine dihydrochloride, the

commercially available and extensively documented form of this compound is Amthamine

dihydrobromide. This guide will, therefore, focus on the preparation of Amthamine

dihydrobromide solutions. The principles and procedures outlined are expected to be broadly

applicable to other salt forms, should they become available.
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Mechanism of Action: H2 Receptor Activation by
Amthamine
Amthamine mimics the action of endogenous histamine at the H2 receptor, a G-protein coupled

receptor (GPCR). Upon binding, it induces a conformational change in the receptor, leading to

the activation of the associated Gs alpha subunit. This, in turn, stimulates adenylyl cyclase to

produce cyclic AMP (cAMP), a key second messenger that mediates the downstream cellular

responses characteristic of H2 receptor activation.
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Caption: Signaling pathway of Amthamine-mediated H2 receptor activation.

Materials and Equipment
Materials:
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Amthamine dihydrobromide (purity ≥98%)

High-purity, sterile water (e.g., Milli-Q® or equivalent)

Sterile conical tubes (1.5 mL, 15 mL, or 50 mL)

0.22 µm sterile syringe filters

Equipment:

Calibrated analytical balance

Vortex mixer

Pipettes and sterile tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Quantitative Data Summary
Parameter Value Source(s)

Compound Name Amthamine dihydrobromide [1][2]

Molecular Weight 319.06 g/mol [1]

Purity ≥98% (HPLC) [2]

Solubility in Water Up to 100 mM [1]

Solid Storage Desiccate at -20°C

Stock Solution Storage
Aliquot and store at -20°C or

-80°C

Inferred from general lab

practice

Experimental Protocol: Preparation of a 10 mM
Amthamine Dihydrobromide Stock Solution
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for further dilutions.
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Step 1: Pre-calculation and Weighing

Rationale: Accurate weighing is critical for preparing a stock solution of the desired

concentration. The molecular weight of Amthamine dihydrobromide is 319.06 g/mol .[1]

Calculation: To prepare 10 mL of a 10 mM stock solution:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.010 L x 319.06 g/mol x 1000 mg/g = 31.906 mg

Procedure:

Allow the vial of Amthamine dihydrobromide to equilibrate to room temperature before

opening to prevent condensation of atmospheric moisture.

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh approximately 32 mg of Amthamine dihydrobromide into the tube. Record

the exact weight.

Step 2: Dissolution

Rationale: Amthamine dihydrobromide is readily soluble in water.[1] Using high-purity water

minimizes the risk of contamination.

Procedure:

Based on the actual weight of the compound, calculate the precise volume of sterile water

needed to achieve a 10 mM concentration.

Volume (mL) = [Mass (mg) / 319.06 ( g/mol )] / 10 (mmol/L)

Add the calculated volume of sterile water to the microcentrifuge tube containing the

Amthamine dihydrobromide.

Vortex the tube until the solid is completely dissolved. The solution should be clear and

colorless.
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Step 3: Sterilization and Aliquoting

Rationale: Sterile filtration removes any potential microbial contaminants, which is crucial for

cell-based assays. Aliquoting into single-use volumes prevents repeated freeze-thaw cycles

that can degrade the compound.

Procedure:

Draw the Amthamine solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.

Dispense the solution into sterile, clearly labeled microcentrifuge tubes.

Label each aliquot with the compound name, concentration (10 mM), and the date of

preparation.
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Caption: Workflow for preparing Amthamine stock solution.

Stability and Storage of Aqueous Solutions
While specific stability data for Amthamine dihydrobromide aqueous solutions is not readily

available, data from the closely related compound, histamine dihydrochloride, provides

valuable insights. Aqueous solutions of histamine dihydrochloride stored at 4°C or -18°C have

been shown to be stable for at least 6 months.[3] However, at room temperature (20°C), a

significant reduction in activity was observed within a month for lower concentrations.[3]

Recommendations for Amthamine Stock Solutions:
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Long-term storage: For optimal stability, store aliquots of the stock solution at -20°C or

-80°C.

Short-term storage: If the solution will be used within a few days, it can be stored at 2-8°C.

Working dilutions: It is best practice to prepare fresh working dilutions from the frozen stock

solution on the day of the experiment.

Light sensitivity: While not explicitly stated for Amthamine, related compounds can be light-

sensitive. It is prudent to protect solutions from light by storing them in amber tubes or

wrapping tubes in foil.

Safety and Handling Precautions
As with any chemical reagent, appropriate safety precautions should be taken when handling

Amthamine dihydrobromide.

Personal Protective Equipment (PPE): Always wear safety glasses, chemical-resistant

gloves, and a lab coat.

Handling: Avoid inhalation of the powder by handling it in a well-ventilated area or a chemical

fume hood. Avoid contact with skin and eyes. In case of contact, rinse the affected area

thoroughly with water.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier. While an SDS for Amthamine dihydrochloride was not located, the SDS for the related

compound histamine dihydrochloride indicates that it can cause skin and eye irritation and may

cause respiratory irritation.[4][5][6]

Troubleshooting
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Issue Possible Cause Solution

Compound does not fully

dissolve

Incorrect solvent or insufficient

volume. Exceeded solubility

limit.

Ensure high-purity water is

used. Recalculate and add the

correct volume of solvent.

Gentle warming may aid

dissolution, but be cautious of

potential degradation.

Precipitate forms in frozen

stock after thawing

Poor solubility at low

temperatures or degradation.

Allow the solution to fully come

to room temperature and

vortex gently. If the precipitate

persists, the solution may have

degraded and should be

discarded.

Inconsistent experimental

results

Degradation of stock solution

due to improper storage or

multiple freeze-thaw cycles.

Prepare fresh stock solution

and ensure it is aliquoted and

stored correctly. Avoid

repeated freeze-thaw cycles.

Conclusion
The preparation of a stable and accurate Amthamine stock solution is fundamental to achieving

reliable and reproducible results in H2 receptor research. By following the detailed protocol and

adhering to the principles of safe handling and proper storage, researchers can confidently

utilize this potent and selective agonist in their experimental systems. The emphasis on using

the dihydrobromide salt reflects the current commercial availability and scientific literature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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